Cas no 2228205-51-2 (2-(3-amino-1-hydroxypropyl)-4-bromo-6-fluorophenol)

• Product Name: 2-(3-amino-1-hydroxypropyl)-4-bromo-6-fluorophenol
• CAS No: 2228205-51-2
• MF: C₉H₁₁BrFNO₂
• MW: 264.091545343399
• CID: 6585935
• PubChem ID: 165645845
• Update Time: 2025-10-30

2-(3-amino-1-hydroxypropyl)-4-bromo-6-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-1-hydroxypropyl)-4-bromo-6-fluorophenol
• 2228205-51-2
• EN300-1936532

• Inchi： 1S/C9H11BrFNO2/c10-5-3-6(8(13)1-2-12)9(14)7(11)4-5/h3-4,8,13-14H,1-2,12H2
• InChI Key： QZAVTPGAMNJYBK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C(CCN)O)O)F

Computed Properties

• Exact Mass: 262.99572g/mol
• Monoisotopic Mass: 262.99572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.5Ų

Additional information on 2-(3-amino-1-hydroxypropyl)-4-bromo-6-fluorophenol

Comprehensive Overview of 2-(3-amino-1-hydroxypropyl)-4-bromo-6-fluorophenol (CAS No. 2228205-51-2)

The compound 2-(3-amino-1-hydroxypropyl)-4-bromo-6-fluorophenol (CAS No. 2228205-51-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound combines a phenol core with bromo and fluoro substituents, along with an amino-hydroxypropyl side chain, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting enzyme inhibition and receptor modulation, which are critical areas in modern therapeutics.

One of the key reasons for the growing interest in 2-(3-amino-1-hydroxypropyl)-4-bromo-6-fluorophenol is its relevance to precision medicine and personalized therapies. With the rise of AI-driven drug design and computational chemistry, this compound has been explored in virtual screening campaigns to identify novel bioactive molecules. Its structural motifs, such as the bromophenol and fluorophenol groups, are known to enhance binding affinity and metabolic stability, making it a valuable candidate for further study.

In the context of green chemistry and sustainable synthesis, 2-(3-amino-1-hydroxypropyl)-4-bromo-6-fluorophenol has also been a subject of optimization efforts. Researchers are investigating eco-friendly synthetic routes to produce this compound with minimal waste and energy consumption. This aligns with the broader industry trend toward environmentally friendly pharmaceuticals, a topic frequently searched by professionals and academics alike.

Another area of exploration is the compound's potential role in neurodegenerative disease research. Given the increasing global prevalence of conditions like Alzheimer's and Parkinson's disease, scientists are examining how derivatives of 2-(3-amino-1-hydroxypropyl)-4-bromo-6-fluorophenol might interact with neural pathways. Its amino-hydroxypropyl side chain, in particular, is hypothesized to facilitate blood-brain barrier penetration, a highly sought-after property in central nervous system (CNS) drug development.

From a technical standpoint, the synthesis and characterization of 2-(3-amino-1-hydroxypropyl)-4-bromo-6-fluorophenol require advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure high purity and accurate structural confirmation, which are essential for reproducible research outcomes. The compound's CAS No. 2228205-51-2 serves as a unique identifier in chemical databases, facilitating collaboration and data sharing among researchers worldwide.

In summary, 2-(3-amino-1-hydroxypropyl)-4-bromo-6-fluorophenol represents a promising scaffold in medicinal chemistry, with applications spanning from drug discovery to biochemical research. Its multifaceted properties and alignment with current scientific trends make it a compound worth watching in the coming years. As the demand for innovative therapeutics grows, so too will the exploration of this and related molecules.